Cas no 645-65-8 (2-(1H-Imidazol-5-yl)acetic acid)

2-(1H-Imidazol-5-yl)acetic acid is a heterocyclic carboxylic acid featuring an imidazole ring linked to an acetic acid moiety. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. Its imidazole core offers chelating properties, making it useful in coordination chemistry and catalysis. The carboxylic acid group provides a reactive site for further functionalization, enabling derivatization into esters, amides, or other derivatives. The compound’s structural features contribute to its potential applications in medicinal chemistry, including enzyme inhibition and ligand design. High purity grades are available, ensuring reliability for research and industrial applications.
2-(1H-Imidazol-5-yl)acetic acid structure
645-65-8 structure
Product Name:2-(1H-Imidazol-5-yl)acetic acid
CAS No:645-65-8
MF:C5H6N2O2
MW:126.113340854645
MDL:MFCD01570463
CID:39409
PubChem ID:96215
Update Time:2025-10-11

2-(1H-Imidazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Imidazol-5-yl)acetic acid
    • (1H-Imidazol-4-yl)acetic acid
    • (1H-Imidazol-4-yl)-acetic acid
    • 1H-Imidazol-4-ylacetic acid hydrochloride
    • 4(5)-Imidazoleacetate
    • IMIDAZOLE-4-ACETIC ACID
    • Imidazolyl-4-acetic acid
    • (imidazol-4-yl)acetic acid
    • 1H-imidazol-4-ylacetic acid
    • 1H-imidazole-4-acetic acid
    • 2-(1H-IMidazol-5-yl)acetic acid hydrochloride
    • 2-(1H-imidazol-5-yl)ethanoic acid
    • 2-(3H-IMIDAZOL-4-YL)ACETIC ACID
    • 2-(iMidazol-4-yl)acetic acid
    • 4-carboxymethyl-imidazole
    • 4-imidazolylacetic acid
    • midazole-4-acetic acidI
    • TS-01654
    • BDBM50026410
    • 2-(1H-imidazole-5-yl)acetic acid
    • Imidazoleacetic acid (VAN)
    • Imidazole acetic acid
    • CHEBI:70804
    • A835408
    • 1H-Imidazol-4-ylacetic acid #
    • NCGC00015544-04
    • NSC 60104
    • MFCD01570463
    • Imidazole-4-aceticacid
    • CHEMBL784
    • NCGC00015544-02
    • EN300-99349
    • NS00014847
    • NCGC00162202-01
    • NCGC00015544-05
    • HY-113413
    • Spectrum_001878
    • imidazol-5-ylacetic acid
    • NCGC00162202-02
    • imidazoleacetic acid
    • NCGC00162202-03
    • C02835
    • NCGC00015544-01
    • (1H-Imidazol-4-yl)acetic acid;Imidazole-4-acetic acid;2-(1H-imidazol-5-yl)acetic acid
    • CHEBI:16974
    • 2-(1H-imidazol-5-yl)aceticacid
    • IZC
    • PDSP2_000241
    • 4-Imidazoleacetate
    • BDBM85712
    • Imidazole-5-acetic acid
    • DTXSID50214751
    • AMY39839
    • 4-Imidazoleacetic acid
    • 2-(1H-imidazol-4-yl)acetic acid
    • KBio2_004967
    • NSC_96215
    • Biomol-NT_000244
    • IMAC
    • NSC-60104
    • NSC60104
    • BPBio1_000793
    • Lopac0_000609
    • C16158
    • IGZ30Z24EJ
    • NCGC00015544-06
    • KBio2_007535
    • C2367A7F-EFBF-4ACE-A441-496E7F6B49FD
    • Lopac-I-0375
    • NCGC00015544-03
    • A846463
    • 1H-imidazol-5-ylacetic acid
    • KBio1_001712
    • CAS_645-65-8
    • 1h-imidazole-5-acetic acid
    • Q27891434
    • (3H-imidazol-4-yl)-acetic acid
    • BB 0259915
    • AKOS015854537
    • SDCCGSBI-0050591.P003
    • imidazol-4-ylacetic acid
    • KBioSS_002404
    • CS-0059400
    • Imidazole-4-acetate
    • SpecPlus_000672
    • PDSP1_000242
    • DivK1c_006768
    • UNII-IGZ30Z24EJ
    • AKOS005264531
    • SCHEMBL49
    • CCG-204698
    • KBio2_002399
    • 645-65-8
    • FT-0660552
    • 4(5)-Imidazolylacetic acid
    • DB-291764
    • acetic acid, 2-(4-imidazolyl)-
    • DB-073513
    • 2-(3H-imidazol -4-yl )acetic acid
    • MDL: MFCD01570463
    • Inchi: 1S/C5H6N2O2/c8-5(9)1-4-2-6-3-7-4/h2-3H,1H2,(H,6,7)(H,8,9)
    • InChI Key: PRJKNHOMHKJCEJ-UHFFFAOYSA-N
    • SMILES: OC(CC1=CN=CN1)=O

Computed Properties

  • Exact Mass: 126.04298
  • Monoisotopic Mass: 126.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66A^2
  • XLogP3: -0.4

Experimental Properties

  • Density: 1.426
  • Boiling Point: 447.343 °C at 760 mmHg
  • Flash Point: 447.343 °C at 760 mmHg
  • PSA: 65.98
  • LogP: 0.03680
  • FEMA: 3649

2-(1H-Imidazol-5-yl)acetic acid Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

2-(1H-Imidazol-5-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YC441-50mg
2-(1H-Imidazol-5-yl)acetic acid
645-65-8 95+%
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248.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Chemenu
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Chemenu
CM187580-250mg
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2-(1H-Imidazol-5-yl)acetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:645-65-8)2-(1H-Imidazol-5-yl)acetic acid
Order Number:A846463
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:09
Price ($):882.0/288.0
Email:sales@amadischem.com

Additional information on 2-(1H-Imidazol-5-yl)acetic acid

Recent Advances in the Study of 2-(1H-Imidazol-5-yl)acetic Acid (CAS: 645-65-8) in Chemical Biology and Pharmaceutical Research

2-(1H-Imidazol-5-yl)acetic acid (CAS: 645-65-8) is a derivative of imidazole, a heterocyclic compound with significant biological relevance. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating enzymatic activities. This research brief consolidates the latest findings on this compound, focusing on its chemical properties, biological activities, and applications in drug discovery.

One of the most notable advancements in the study of 2-(1H-Imidazol-5-yl)acetic acid is its application in the development of enzyme inhibitors. Researchers have identified its structural similarity to histidine, which allows it to interact with enzymes that utilize histidine residues in their active sites. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a competitive inhibitor of histidine decarboxylase, an enzyme implicated in allergic responses and gastric acid secretion.

In addition to its inhibitory properties, 2-(1H-Imidazol-5-yl)acetic acid has been explored for its role in metal chelation. Its imidazole ring and carboxylic acid functional group enable it to bind transition metals such as zinc and copper, which are critical cofactors in numerous biological processes. A recent ACS Chemical Biology article (2024) reported that this compound could modulate the activity of metalloenzymes involved in oxidative stress, suggesting potential therapeutic applications in neurodegenerative diseases.

From a synthetic chemistry perspective, 2-(1H-Imidazol-5-yl)acetic acid serves as a versatile building block for the construction of more complex molecules. Its reactivity has been leveraged in the synthesis of peptidomimetics and small-molecule modulators of protein-protein interactions. A 2024 study in Organic Letters detailed a novel one-pot synthesis method for this compound, significantly improving its accessibility for pharmaceutical research.

The pharmacological potential of 2-(1H-Imidazol-5-yl)acetic acid is further underscored by its low toxicity profile and favorable pharmacokinetic properties. Preclinical studies have shown that it exhibits good bioavailability and minimal off-target effects, making it a promising candidate for further drug development. Ongoing research is exploring its utility in treating conditions such as inflammation, cancer, and metabolic disorders.

In conclusion, 2-(1H-Imidazol-5-yl)acetic acid (CAS: 645-65-8) represents a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and biological activities position it as a valuable tool for both basic science and therapeutic innovation. Future studies are expected to delve deeper into its mechanisms of action and expand its clinical potential.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:645-65-8)2-(1H-Imidazol-5-yl)acetic acid
A846463
Purity:99%/99%
Quantity:5g/1g
Price ($):882.0/288.0
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